Cas no 872688-67-0 (2-{6-(4-chlorophenyl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-{6-(4-chlorophenyl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one
• CAS No: 872688-67-0
• MF: C₁₆H₁₆ClN₃O₂S
• MW: 349.835141181946
• CID: 6042157
• PubChem ID: 6401278
• Update Time: 2025-06-10

2-{6-(4-chlorophenyl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-chlorophenyl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one
• Ethanone, 2-[[6-(4-chlorophenyl)-3-pyridazinyl]thio]-1-(4-morpholinyl)-
• SR-01000018953
• 872688-67-0
• SR-01000018953-1
• F1899-0167
• 2-{[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one
• AKOS024618208
• 2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-1-morpholin-4-ylethanone
• 2-((6-(4-chlorophenyl)pyridazin-3-yl)thio)-1-morpholinoethanone

• Inchi： 1S/C16H16ClN3O2S/c17-13-3-1-12(2-4-13)14-5-6-15(19-18-14)23-11-16(21)20-7-9-22-10-8-20/h1-6H,7-11H2
• InChI Key： IFCCGFAQGBCKKI-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CSC1=NN=C(C2=CC=C(Cl)C=C2)C=C1

Computed Properties

• Exact Mass: 349.0651756g/mol
• Monoisotopic Mass: 349.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 603.9±55.0 °C(Predicted)
• pka: 0.97±0.10(Predicted)

Additional information on 2-{6-(4-chlorophenyl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one

Recent Advances in the Study of 2-{6-(4-chlorophenyl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one (CAS: 872688-67-0)

The compound 2-{6-(4-chlorophenyl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one (CAS: 872688-67-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyridazine and morpholine moieties, has been investigated for its role as a kinase inhibitor, particularly in the context of cancer and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in cell proliferation and survival pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 872688-67-0 exhibits potent inhibitory activity against the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study highlighted the compound's high binding affinity and selectivity, making it a promising candidate for further development as an anticancer agent. Additionally, the morpholine moiety was found to enhance the compound's solubility and bioavailability, addressing a common challenge in drug development.

Another area of interest is the compound's potential application in inflammatory diseases. A recent preprint on bioRxiv reported that 872688-67-0 effectively suppresses the production of pro-inflammatory cytokines in vitro and in vivo, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The study employed a combination of molecular docking and cellular assays to validate the compound's interaction with key inflammatory targets, including NF-κB and JAK-STAT signaling components. These findings open new avenues for repurposing the molecule in immunomodulatory therapies.

Despite these promising results, challenges remain in the clinical translation of 872688-67-0. Pharmacokinetic studies have indicated that the compound undergoes rapid metabolism in the liver, necessitating further structural modifications to improve its metabolic stability. Researchers are currently exploring prodrug strategies and formulation approaches to overcome this limitation. Moreover, toxicity profiles and off-target effects need to be thoroughly evaluated in advanced preclinical models to ensure safety and efficacy.

In conclusion, 2-{6-(4-chlorophenyl)pyridazin-3-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one represents a versatile scaffold with significant potential in both oncology and immunology. Ongoing research aims to optimize its pharmacological properties and expand its therapeutic applications. The integration of computational chemistry, structural biology, and high-throughput screening will be instrumental in advancing this compound toward clinical trials. As the field progresses, 872688-67-0 may emerge as a key player in the development of next-generation kinase inhibitors and anti-inflammatory agents.